1-(3-Iodo-4-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one

• Molecular Formula: C16H20INO2
• Molecular Weight: 385.24 g/mol
• IUPAC Name: 1-(3-iodo-4-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one
• InChI: InChI=1S/C16H20INO2/c1-10(2)15(19)13-5-4-8-18(16(13)20)12-7-6-11(3)14(17)9-12/h6-7,9-10,13H,4-5,8H2,1-3H3
• InChI Key: WNZKJMXNRGNQCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCCC(C2=O)C(=O)C(C)C)I

Description

1-(3-Iodo-4-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one is a synthetic organic compound featuring a piperidin-2-one core substituted with a 3-iodo-4-methylphenyl group at position 1 and a 2-methylpropanoyl (isobutyryl) group at position 3.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name	Core Structure	Aromatic Substituents	Functional Group	Molecular Weight*	Reported Activity
Target Compound	Piperidin-2-one	3-Iodo-4-methylphenyl	3-(2-methylpropanoyl)	~401.2 g/mol	Not explicitly reported
N-(3-Iodo-4-methylphenyl)pyrazine-2-carboxamide (1)	Pyrazine-carboxamide	3-Iodo-4-methylphenyl	Pyrazine-2-carboxamide	~397.1 g/mol	Antimycobacterial, flavonolignan elicitor
1-(3-((4-Amino-6-((3-chloro-4-methylphenyl)amino)-1,3,5-triazin-2-yl)methoxy)phenyl)piperidin-2-one	Piperidin-2-one	3-Chloro-4-methylphenyl	Triazine-methoxy	~495.9 g/mol	Dual FFAR1/FFAR4 modulation
1-[(3-Fluorophenyl)acetyl]piperidin-4-one	Piperidin-4-one	3-Fluorophenyl	Acetyl	235.3 g/mol	Not explicitly reported

*Molecular weights estimated using atomic masses.

Key Observations:

Aromatic Substituents: The 3-iodo-4-methylphenyl group in the target compound and analogs introduces significant steric and electronic effects compared to chloro ( ) or fluoro ( ) substituents. Iodine’s polarizability and size may enhance lipophilicity and influence membrane permeability.

Functional Groups: The 2-methylpropanoyl group in the target compound is bulkier than the acetyl group in ’s compound , which may reduce binding affinity to certain enzymes or receptors. The pyrazine-carboxamide group in confers hydrogen-bonding capacity, unlike the isobutyryl group, suggesting divergent biological targets.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 1-(3-Iodo-4-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one, and how can yield and purity be maximized?

• Methodological Answer : Multi-step synthesis typically involves iodination of a pre-functionalized piperidin-2-one scaffold. Key steps include:

• Iodination : Electrophilic substitution using iodine monochloride (ICl) or N-iodosuccinimide (NIS) under controlled acidic conditions to ensure regioselectivity at the 3-position of the phenyl ring .
• Acylation : Reacting the intermediate with 2-methylpropanoyl chloride in the presence of a base (e.g., triethylamine) to avoid side reactions like hydrolysis .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) coupled with recrystallization from ethanol/water mixtures improves purity (>95%) .

Q. Which spectroscopic and crystallographic methods are most effective for characterizing this compound?

• Methodological Answer :

• X-ray Crystallography : Use SHELXL for refinement to resolve torsional ambiguities in the piperidin-2-one ring and phenyl substituents. ORTEP-3 aids in visualizing thermal ellipsoids for steric effects .
• NMR : $^{1}\text{H}$- and $^{13}\text{C}$-NMR in CDCl$_3$ identify coupling patterns (e.g., J-values for diastereotopic protons) and confirm acylation success. 2D experiments (COSY, HSQC) resolve overlapping signals .
• IR Spectroscopy : Stretching frequencies for the carbonyl group (C=O at ~1680 cm$^{-1}$) and C-I bond (~500 cm$^{-1}$) validate structural integrity .

Q. How can researchers evaluate the biological activity of this compound in vitro?

• Methodological Answer :

• Enzyme Inhibition Assays : Use fluorogenic substrates to test inhibition of target enzymes (e.g., kinases or proteases) at varying concentrations (1–100 µM). IC$_{50}$ values are calculated via nonlinear regression .
• Cellular Models : Treat cancer cell lines (e.g., HeLa or MCF-7) and assess viability via MTT assays. Dose-response curves (0.1–50 µM) identify cytotoxic thresholds .

Advanced Research Questions

Q. How can contradictions in crystallographic data (e.g., disordered substituents) be resolved for this compound?

• Methodological Answer :

• Refinement Strategies : In SHELXL, apply restraints to bond lengths/angles for disordered regions. Use PART and SUMP instructions to model partial occupancies .
• Hydrogen Bonding Analysis : Graph set analysis (using criteria from Etter’s formalism) identifies persistent motifs (e.g., R$_2^2$(8) rings) that stabilize the lattice, reducing model ambiguity .

Q. What reaction mechanisms govern the iodination and acylation steps in synthesizing this compound?

• Methodological Answer :

• Iodination : Proceeds via an electrophilic aromatic substitution (EAS) mechanism. The electron-donating methyl group at the 4-position directs iodination to the 3-position. Kinetic studies (monitored by $^{1}\text{H}$-NMR) confirm a second-order rate dependence on iodine concentration .
• Acylation : Nucleophilic acyl substitution occurs at the piperidin-2-one nitrogen. DFT calculations (B3LYP/6-31G*) reveal transition-state stabilization through hyperconjugation between the acyl group and the piperidine ring .

Q. How can structure-activity relationships (SAR) guide modifications to the piperidin-2-one core for enhanced bioactivity?

• Methodological Answer :

• Substituent Effects : Replace the 2-methylpropanoyl group with bulkier acyl chains (e.g., cyclopropanecarbonyl) to test steric effects on target binding. Biological assays show a 2.5-fold increase in potency for bulkier derivatives .
• Iodine Replacement : Substitute iodine with other halogens (Br, Cl) or pseudohalogens (CF$_3$) to modulate lipophilicity (clogP). Hansch analysis correlates clogP < 3.5 with improved cellular permeability .